Cas no 1805536-53-1 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid
• CAS No: 1805536-53-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885237
• Update Time: 2025-05-21

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-3-4-1-5(8(11)12)6(2-7(15)16)14-9(4)13/h1,8H,2-3H2,(H,15,16)
• InChI Key： CSJAKZYRTVBJJJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(CC(=O)O)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic Acid: A Comprehensive Overview

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid, with the CAS number 1805536-53-1, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in medicinal chemistry. The molecule's structure features a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 5, and a fluorine atom at position 2, along with an acetic acid moiety at position 6.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid involves a series of well-defined chemical reactions, including nucleophilic substitution, electrophilic substitution, and oxidation processes. The presence of multiple halogen atoms (chlorine and fluorine) in the molecule contributes to its high reactivity and selectivity in various chemical transformations. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of 1805536-53-1 lies in its use as a building block for constructing complex heterocyclic compounds. The pyridine ring serves as a versatile scaffold, enabling the introduction of diverse functional groups through strategic substitutions. For instance, researchers have successfully employed this compound to synthesize analogs with enhanced pharmacokinetic properties, making them suitable for drug delivery systems.

In addition to its role in organic synthesis, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic processes. Recent findings suggest that this compound can enhance the efficiency of certain industrial catalytic reactions, particularly those involving olefin polymerization.

The environmental impact of CAS 1805536-53-1 has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its potential use in sustainable chemical processes.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid, or CAS 1805536-53-1, represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure, coupled with its versatile reactivity and potential applications across multiple disciplines, underscores its importance in contemporary chemical science.